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Compound of Interest

Compound Name: Trialuminium pentanickel

Cat. No.: B15446520

Audience Note: This technical guide is intended for researchers and scientists in the fields of
materials science, metallurgy, and condensed matter physics. AlsNis is a metallic alloy, and as
such, its properties and applications are related to structural and high-temperature materials.
Concepts such as drug development and biological signaling pathways are not applicable to
this class of materials.

Introduction

The Aluminum-Nickel (Al-Ni) system is of significant industrial and scientific interest, forming
the basis for high-temperature structural materials, particularly superalloys used in aerospace
and energy sectors.[1] Within this system, several stable intermetallic compounds exist, each
with distinct properties. This document focuses on the AlsNis (also written as NisAls)
intermetallic compound, a phase that contributes to the overall performance of Al-Ni alloys.

Based on computational analysis, AlsNis is one of six key intermetallic compounds in the Al-Ni
system, alongside AlsNi, AlsNiz, AlaNis, AINi, and AINis. These compounds are noted for their
potential in high-temperature applications due to their ordered crystal structures, which can
confer high strength and stability. This guide summarizes the known structural, mechanical,
and electronic properties of AlsNis, details the common experimental and computational
methodologies used for its characterization, and provides a visual context for its phase
relationships and analysis workflow.

Phase Formation and Synthesis
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In the equilibrium Al-Ni phase diagram, the AlsNis phase is formed via a peritectoid reaction.[2]
This is a solid-state reaction where two different solid phases react upon cooling to form a third,
new solid phase. The formation of AlsNis has been observed to occur at a temperature of
approximately 914 K (641 °C).[2]

The synthesis of Al-Ni intermetallics can be achieved through various metallurgical processes,
including:

o Casting: Involves melting the constituent elements (aluminum and nickel) in the desired ratio
and allowing them to solidify.[3]

o Powder Metallurgy: Consists of blending aluminum and nickel powders, compacting them,
and then sintering at high temperatures to induce diffusion and phase formation.

» Electrochemical Deposition: Alloys can be prepared by electrochemical processes in molten
salts.[4]

The specific method used influences the final microstructure and properties of the resulting
material.

Properties of AlsNis

Much of the specific quantitative data available for the AlsNis phase comes from ab initio
calculations, specifically using Density Functional Theory (DFT). These computational methods
provide valuable insight into the fundamental properties of materials.

Structural and Electronic Properties

First-principles calculations confirm that AlsNis, like other Al-Ni intermetallic compounds, is a
conductor. The strong chemical interaction between aluminum and nickel atoms leads to
thermodynamically stable structures, indicated by high absolute values of their heats of
formation.

Mechanical Properties

Computational studies have been employed to determine the single-crystal elastic constants,
which confirm that the AlsNis compound is mechanically stable. From these constants,
polycrystalline elastic moduli can be derived using the Voigt-Reuss-Hill (VRH) approximation. A
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key indicator of a material's ductility or brittleness is the ratio of its shear modulus (G) to its bulk
modulus (B). The calculated ratio for AlsNis indicates that it is a ductile material, in contrast to
phases like AlaNisz and AlsNiz, which are predicted to be brittle.

The table below summarizes the calculated mechanical properties for polycrystalline AlsNis.

Property Calculated Value (GPa)
Bulk Modulus (B) 181.1

Shear Modulus (G) 73.1

Young's Modulus (E) 193.3

Data sourced from first-principles calculations.

Experimental and Computational Methodologies

Characterizing an intermetallic compound like AlsNis involves a combination of computational
prediction and experimental validation.

Computational Protocol: Density Functional Theory
(DFT)

DFT is a quantum mechanical modeling method used to investigate the electronic structure and
properties of materials. The typical workflow for calculating the properties of an intermetallic
compound is as follows:

 Structure Definition: A crystal structure model for AlsNis is created based on known
crystallographic data.

» Energy Minimization: The atomic positions and lattice parameters are computationally
relaxed to find the lowest energy (most stable) configuration.

» Property Calculation: Once the stable structure is obtained, properties such as heats of
formation, elastic constants, and electronic band structures are calculated. These
calculations provide foundational data, especially for phases that are difficult to isolate
experimentally.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15446520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Characterization Protocols

Experimental validation is crucial to confirm computational predictions and understand material
behavior in real-world conditions.

o Synthesis: The alloy is first prepared using methods like arc melting, casting, or powder
metallurgy, with precise control over the stoichiometry.

» Structural Analysis (X-Ray Diffraction - XRD): The synthesized sample is ground into a
powder or prepared as a flat, polished surface. It is then exposed to a monochromatic X-ray
beam. By measuring the angles and intensities of the diffracted X-rays, the crystal structure,
lattice parameters, and phases present in the sample can be identified.

e Microstructural Analysis (Electron Microscopy): Scanning Electron Microscopy (SEM) and
Transmission Electron Microscopy (TEM) are used to visualize the microstructure of the
alloy. These techniques reveal information about grain size, phase distribution, and the
presence of defects, which all influence mechanical properties.

e Mechanical Testing: Techniques such as nanoindentation or microhardness testing are used
to measure the hardness and elastic modulus of specific phases within the microstructure.
For bulk samples, tensile or compression tests are performed to determine properties like
yield strength and ductility.[3][5]

Visualizations

The following diagrams illustrate the context and analysis workflow for the AlsNis compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. mdpi.com [mdpi.com]
. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
o1 iy w N =

. Effects of Ni Content and Alloying Elements on Electrical Conductivity, Mechanical
Properties, and Hot Tearing Susceptibility of Al-Ni-Based Alloys [mdpi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the AlsNis Intermetallic
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15446520#al3ni5-intermetallic-compound-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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